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Compound of Interest

Compound Name: 3-hydroxytetradecanedioyl-CoA

Cat. No.: B15599554

This document provides crucial safety and logistical information for the handling and disposal
of 3-hydroxytetradecanedioyl-CoA, tailored for researchers, scientists, and professionals in
drug development.

Disclaimer: A specific Safety Data Sheet (SDS) for 3-hydroxytetradecanedioyl-CoA was not
readily available. The following guidance is based on safety protocols for handling similar long-
chain fatty acyl-CoA molecules and general laboratory safety principles. Users should always
perform a risk assessment and consult their institution's safety office before handling any
chemical.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to minimize exposure and
ensure laboratory safety when handling 3-hydroxytetradecanedioyl-CoA. The following table
summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Specification/Standard

Eye Protection

Safety goggles or safety

glasses with side shields.

Compliant with EN 166 (EU) or
ANSI 787.1 (US).

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or latex).

Material suitability should be
confirmed with the glove
manufacturer. EN 374

compliant.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

N/A

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. If aerosols or dusts
are generated, use a

particulate respirator.

NIOSH (US) or EN 143 (EU)
approved respirator (e.g., N95
or P2).[1][2]

Operational Plan: Handling, Storage, and Disposal

Proper handling, storage, and disposal procedures are critical to maintaining the integrity of 3-

hydroxytetradecanedioyl-CoA and ensuring a safe laboratory environment.

Handling:

« Always handle in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[2]

» Avoid direct contact with skin, eyes, and clothing.

e Wash hands thoroughly with soap and water after handling and before breaks or leaving the

laboratory.[1]

e Avoid eating, drinking, or smoking in areas where chemicals are handled.

Storage:

o Store in a tightly sealed, properly labeled container.
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Keep in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.

Disposal Plan:

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[1]

Chemical waste should be collected in a designated, labeled, and sealed container.
Do not mix with other waste streams unless explicitly permitted.

Contaminated containers should be treated as hazardous waste and disposed of
accordingly.[1]

Emergency Procedures

In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing.

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.[1]

If swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Spills: In the event of a spill, evacuate the area. Wear appropriate PPE and contain the spill
using an inert absorbent material. Collect the absorbed material into a suitable container for
disposal.

Metabolic Pathway of (S)-3-Hydroxytetradecanoyl-
CoA
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(S)-3-Hydroxytetradecanoyl-CoA is an intermediate in the mitochondrial elongation of fatty
acids. The following diagram illustrates its position in this metabolic pathway.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155995544#personal-protective-equipment-for-
handling-3-hydroxytetradecanedioyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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